Pyrrolidine, 1-(2-(3,4-dihydro-6,7-dimethyl-2-naphthalenyl)ethyl)-, (2E)-2-butenedioate (1:1)

• CAS No.: 337359-08-7
• Molecular Formula: C22H29NO4
• Molecular Weight: 371.5 g/mol
• IUPAC Name: (E)-but-2-enedioic acid;1-[2-(6,7-dimethyl-3,4-dihydronaphthalen-2-yl)ethyl]pyrrolidine
• InChI: InChI=1S/C18H25N.C4H4O4/c1-14-11-17-6-5-16(13-18(17)12-15(14)2)7-10-19-8-3-4-9-19;5-3(6)1-2-4(7)8/h11-13H,3-10H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key: AYOYFVLAAQPHJT-WLHGVMLRSA-N
• Isomeric SMILES: CC1=CC2=C(C=C1C)C=C(CC2)CCN3CCCC3.C(=C/C(=O)O)\C(=O)O
• SMILES: CC1=CC2=C(C=C1C)C=C(CC2)CCN3CCCC3.C(=CC(=O)O)C(=O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: 1-(2-(3,4-dihydro-6,7-dimethyl-2-naphthalenyl)ethyl) pyrrolidine fumarate; AH-9700

Description

AH-9700 is a compound known for its high affinity for sigma receptors and its significant inhibitory effect on the micturition reflex. It is primarily used in the treatment of urge incontinence and pollakiuria. The compound has shown promising results in experimental animals with normal bladder functions .

Scientific Research Applications

AH-9700 has a wide range of scientific research applications:

Chemistry: Used as a ligand in radioligand binding studies to investigate sigma receptors.

Biology: Studied for its effects on the micturition reflex and bladder capacity in experimental animals.

Medicine: Potential therapeutic agent for treating urge incontinence and pollakiuria.

Industry: Used in the development of new pharmaceuticals targeting sigma receptors

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of AH-9700 involves several steps:

Mannich Reaction: 6,7-dimethyltetralone reacts with dimethylamine and formaldehyde to produce amino ketone.

Quaternization: The amino ketone is quaternized with methyl iodide in acetone to form an ammonium salt.

Nitrile Formation: The ammonium salt is displaced by potassium cyanide to yield a nitrile.

Hydrolysis: Acidic hydrolysis of the nitrile produces a carboxylic acid.

Amide Formation: The carboxylic acid is coupled with pyrrolidine using BOP reagent to form an amide.

Reduction: The ketone and amide functions are reduced using vitride in toluene to produce an amino alcohol.

Dehydration: The amino alcohol is dehydrated with ethanolic hydrochloric acid to yield AH-9700.

Industrial Production Methods

Industrial production methods for AH-9700 are similar to the synthetic routes described above but are optimized for large-scale production. This includes the use of automated reactors, continuous flow processes, and stringent quality control measures to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

AH-9700 undergoes several types of chemical reactions, including:

Oxidation: AH-9700 can be oxidized to form various oxidized derivatives.

Reduction: The compound can be reduced to form amino alcohols.

Substitution: AH-9700 can undergo substitution reactions, particularly at the nitrogen atom.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Substitution reactions often involve reagents like alkyl halides and acyl chlorides.

Major Products Formed

Oxidation: Oxidized derivatives of AH-9700.

Reduction: Amino alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Mechanism of Action

AH-9700 exerts its effects primarily through its high affinity for sigma receptors and moderate affinity for muscarinic receptors. It inhibits carbachol-induced contractions in isolated bladder strips and dose-dependently inhibits rhythmic isovolumetric reflex bladder contractions in anesthetized rats. The compound’s mechanism involves modulation of the muscarinic acetylcholine receptor M1 and sigma opioid receptor pathways .

Comparison with Similar Compounds

Similar Compounds

Oxybutynin: Another compound used to treat urinary incontinence but works through different mechanisms.

(+)-Pentazocine: A sigma receptor ligand with similar effects on micturition.

1,3-Di-o-tolylguanidine (DTG): Another sigma receptor ligand with comparable effects.

Uniqueness

AH-9700 is unique in its dual affinity for sigma and muscarinic receptors, which allows it to modulate bladder function in a manner different from other compounds like oxybutynin. This dual affinity makes it a valuable tool in both research and potential therapeutic applications.